Cas no 1822462-51-0 (1-(5-amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetrol)

• Product Name: 1-(5-amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetrol
• CAS No: 1822462-51-0
• MF: C₆H₁₁N₃O₄S
• MW: 221.234239816666
• CID: 4619980
• PubChem ID: 86180731
• Update Time: 2025-05-20

1-(5-amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetrol Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetrol
• AKOS040694815
• F2167-9391
• 1-(5-Amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetraol
• 1822462-51-0

• Inchi： 1S/C6H11N3O4S/c7-6-9-8-5(14-6)4(13)3(12)2(11)1-10/h2-4,10-13H,1H2,(H2,7,9)
• InChI Key： BMXOGRUKYCYBGX-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(N)S1)(O)C(O)C(O)CO

Computed Properties

• Exact Mass: 221.04702701g/mol
• Monoisotopic Mass: 221.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 161Ų

Additional information on 1-(5-amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetrol

1-(5-Amino-1,3,4-Thiadiazol-2-Yl)Butane-1,2,3,4-Tetrol: A Comprehensive Overview

1-(5-Amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetrol, also known by its CAS number 1822462-51-0, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure featuring a thiadiazole ring and a tetrol functional group. The combination of these structural elements makes it a subject of interest in both academic research and practical applications.

The thiadiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its versatility in chemical reactions. In this compound, the thiol group is further substituted with an amino group at the 5-position of the thiol ring. This substitution pattern enhances the compound's reactivity and opens up possibilities for various chemical modifications. The presence of multiple hydroxyl groups in the butane chain adds to the compound's complexity and functionality.

Recent studies have highlighted the potential of thiadiazole derivatives in drug discovery. The tetrol functional group in this compound provides multiple sites for hydrogen bonding and other non-covalent interactions. These properties make it an attractive candidate for designing bioactive molecules with specific therapeutic effects. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways.

In addition to its biological applications, this compound has shown promise in materials science. The combination of sulfur-containing heterocycles and hydroxyl groups can lead to novel materials with unique mechanical and electronic properties. For example, recent research has focused on using this compound as a precursor for synthesizing advanced polymers with improved thermal stability and conductivity.

The synthesis of 1-(5-amino-1,3,4-thiadiazol-2-yl)butane-1,2,3,4-tetrol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiol ring followed by selective substitution to introduce the amino group and hydroxyl functionalities. Researchers have optimized these steps to achieve high yields and purity levels suitable for both laboratory studies and industrial scale-up.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 277 g/mol, and it has a melting point around 200°C under standard conditions. The solubility profile indicates moderate solubility in polar solvents such as water and ethanol but limited solubility in non-polar solvents like hexane or dichloromethane. These properties are crucial for determining its suitability in various chemical processes.

In terms of environmental impact assessments conducted on similar compounds suggest that this molecule has a relatively low toxicity profile compared to other sulfur-containing organic compounds. However further studies are required to fully understand its environmental fate and potential risks.

In conclusion while still an emerging area of research the compound CAS No 1822462-51-0 represents a valuable addition to the arsenal of chemical tools available for advancing science and technology. Its unique structure combined with promising biological properties positions it as a key player in future innovations across multiple disciplines.